Cas no 61402-90-2 (2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)-)

2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)- Properties

Names and Identifiers

• 2H-1-Benzopyran-5,7-diol, 3,4-dihydro-2-(4-hydroxyphenyl)-, (S)-
• SCHEMBL14386917
• 61402-90-2
• LMPK12020262
• Apigeniflavan
• (2S)-2-(4-Hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-5,7-diol
• DTXSID00658060
• CHEBI:186643
• (2S)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-5,7-diol
• +Expand

• InChIKey： MDDPZOZWEZNMTK-AWEZNQCLSA-N
• Inchi： InChI=1S/C15H14O4/c16-10-3-1-9(2-4-10)14-6-5-12-13(18)7-11(17)8-15(12)19-14/h1-4,7-8,14,16-18H,5-6H2/t14-/m0/s1
• SMILES： C1CC2=C(C=C(C=C2OC1C3=CC=C(C=C3)O)O)O

Computed Properties

• Exact Mass: 258.08922
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.089
• Heavy Atom Count: 19
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• PSA: 69.92

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